Cas no 80336-66-9 (2-Chloro-1-(4-isobutylphenyl)propan-1-one)

2-Chloro-1-(4-isobutylphenyl)propan-1-one is a chlorinated aromatic ketone with applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring an isobutylphenyl moiety and a reactive α-chloroketone group, makes it a versatile building block for further chemical modifications. The compound is particularly valued for its role in synthesizing more complex molecules, including potential active pharmaceutical ingredients (APIs). Its well-defined reactivity profile allows for selective transformations, such as nucleophilic substitutions or reductions, under controlled conditions. The isobutyl substituent enhances solubility in organic solvents, facilitating handling in synthetic workflows. Proper storage under inert conditions is recommended to maintain stability.
2-Chloro-1-(4-isobutylphenyl)propan-1-one structure
80336-66-9 structure
Product Name:2-Chloro-1-(4-isobutylphenyl)propan-1-one
CAS No:80336-66-9
MF:C13H17ClO
MW:224.726483106613
MDL:MFCD00100436
CID:60202
PubChem ID:2775240
Update Time:2025-06-06

2-Chloro-1-(4-isobutylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-1-(4-isobutylphenyl)propan-1-one
    • 2-chloro-1-[4-(2-methylpropyl)phenyl]propan-1-one
    • 2-chloro-4'-isobutylpropiophenone
    • 4-isobutylphenyl 1-chloroethyl ketone
    • Q616
    • MFCD00100436
    • 80336-66-9
    • DTXSID10379471
    • AKOS000200728
    • AS-76531
    • 1-Propanone,2-chloro-1-[4-(2-methylpropyl)phenyl]-
    • D93245
    • FT-0611665
    • 2-chloro-1-(4-(2-methylpropyl)phenyl)propan-1-one
    • A839892
    • SCHEMBL9518384
    • CS-0365180
    • 2-Chloro-1-[4-(2-methylpropyl)phenyl]-1-propanone (ACI)
    • 1-Chloroethyl 4-isobutylphenyl ketone
    • 2-Chloro-p-isobutylpropiophenone
    • α-Chloro-p-isobutylpropiophenone
    • 2-Chloro-1-(4-isobutyl)propan-1-one
    • MDL： MFCD00100436
    • Inchi： 1S/C13H17ClO/c1-9(2)8-11-4-6-12(7-5-11)13(15)10(3)14/h4-7,9-10H,8H2,1-3H3
    • InChI Key： GIHSMBINQBEFLD-UHFFFAOYSA-N
    • SMILES： O=C(C(C)Cl)C1C=CC(CC(C)C)=CC=1

Computed Properties

  • Exact Mass: 224.09700
  • Monoisotopic Mass: 224.097
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 4.2

Experimental Properties

  • Density: 1.043
  • Melting Point: 52 °C
  • Boiling Point: 319.1 °C at 760 mmHg
  • Flash Point: 319.1 °C at 760 mmHg
  • Refractive Index: 1.51
  • PSA: 17.07000
  • LogP: 3.69510

2-Chloro-1-(4-isobutylphenyl)propan-1-one Security Information

2-Chloro-1-(4-isobutylphenyl)propan-1-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

2-Chloro-1-(4-isobutylphenyl)propan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015031041-250mg
2-Chloro-4'-iso-butylpropiophenone
 80336-66-9 97%
250mg
 $489.60 2023-09-01
Alichem
A015031041-500mg
2-Chloro-4'-iso-butylpropiophenone
 80336-66-9 97%
500mg
 $863.90 2023-09-01
Alichem
A015031041-1g
2-Chloro-4'-iso-butylpropiophenone
 80336-66-9 97%
1g
 $1445.30 2023-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C907426-250mg
2-Chloro-1-(4-isobutyl)propan-1-one
 80336-66-9 95%
250mg
 2,420.00 2021-05-17
A2B Chem LLC
AC62314-100mg
2-Chloro-1-(4-isobutyl)propan-1-one
 80336-66-9 95%
100mg
 $134.00 2024-04-19
A2B Chem LLC
AC62314-1g
2-Chloro-1-(4-isobutyl)propan-1-one
 80336-66-9 95%
1g
 $509.00 2024-04-19
Chemenu
CM372747-100mg
2-Chloro-1-(4-isobutyl)propan-1-one
 80336-66-9 95%+
100mg
 $72 2024-07-23
A2B Chem LLC
AC62314-250mg
2-Chloro-1-(4-isobutyl)propan-1-one
 80336-66-9 95%
250mg
 $227.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1435850-250mg
2-Chloro-1-(4-isobutylphenyl)propan-1-one
 80336-66-9 98%
250mg
 ￥3726.00 2024-07-28
1PlusChem
1P005N0Q-100mg
1-Propanone,2-chloro-1-[4-(2-methylpropyl)phenyl]-
 80336-66-9 95%
100mg
 $126.00 2024-04-21

2-Chloro-1-(4-isobutylphenyl)propan-1-one Production Method

Production Method 1

7623-09-8 7623-09-8
80336-66-9 80336-66-9
Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: 1,2-Dichloroethane
Reference
Preparation of ibuprofen by molecular rearrangement
, China, , ,

Production Method 2

1500092-57-8 1500092-57-8
80336-66-9 80336-66-9
Reaction Conditions
1.1 Reagents: Chlorosuccinimide Catalysts: Iridium, di-μ-chlorodichlorobis[(1,2,3,4,5-η)-1,2,3,4,5-pentamethyl-2,4-cyclopen… Solvents: Tetrahydrofuran ,  Water ;  20 h, rt
Reference
Iridium-Catalyzed 1,3-Hydrogen Shift/Chlorination of Allylic Alcohols
Ahlsten, Nanna; et al, Angewandte Chemie, 2013, 52(24), 6273-6276

Production Method 3

59771-24-3 59771-24-3
80336-66-9 80336-66-9
Reaction Conditions
1.1 Reagents: Cupric chloride ,  Lithium chloride
Reference
Esters of α-arylalkanoic acids from 'masked' α-haloalkyl aryl ketones and silver salts: synthetic, kinetic, and mechanistic aspects
Giordano, Claudio; et al, Journal of the Chemical Society, 1982, (11), 2575-81

Production Method 4

40150-98-9 40150-98-9
1826-67-1 1826-67-1
80336-66-9 80336-66-9
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  0 °C; 1 h, 0 °C; 0 °C → rt
1.2 Reagents: Ammonium chloride Solvents: Water ;  rt
2.1 Reagents: Chlorosuccinimide Catalysts: Iridium, di-μ-chlorodichlorobis[(1,2,3,4,5-η)-1,2,3,4,5-pentamethyl-2,4-cyclopen… Solvents: Tetrahydrofuran ,  Water ;  20 h, rt
Reference
Iridium-Catalyzed 1,3-Hydrogen Shift/Chlorination of Allylic Alcohols
Ahlsten, Nanna; et al, Angewandte Chemie, 2013, 52(24), 6273-6276

Production Method 5

7623-09-8 7623-09-8
80336-66-9 80336-66-9
Reaction Conditions
1.1 Reagents: Aluminum chloride ;  0 °C; < 5 °C; 0.5 - 1 h, < 5 °C
1.2 Reagents: Water
Reference
Improvement of ketal process in ibuprofen production
Jiang, Zhuo-wen; et al, Yaoxue Yanjiu, 2013, 32(3), 136-138

Production Method 6

7623-09-8 7623-09-8
80336-66-9 80336-66-9
Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: Carbon disulfide ;  30 min, 0 °C; 4 h, 0 - 5 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  0 °C
Reference
Synthesis, standardization and biological evaluation of some potential 2-(4-isobutylphenyl)propionic acid analogs
Nevle, S. S.; et al, Indian Drugs, 2002, 39(5), 257-264

Production Method 7

59771-24-3 59771-24-3
80336-66-9 80336-66-9
Reaction Conditions
Reference
α-Hydroxy-α-arylalkanoic acids and their compounds
, European Patent Organization, , ,

Production Method 8

80336-66-9 80336-66-9
Reaction Conditions
1.1 Solvents: Thionyl chloride ;  2 h, reflux
2.1 Reagents: Aluminum chloride Solvents: Carbon disulfide ;  30 min, 0 °C; 4 h, 0 - 5 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ;  0 °C
Reference
Synthesis, standardization and biological evaluation of some potential 2-(4-isobutylphenyl)propionic acid analogs
Nevle, S. S.; et al, Indian Drugs, 2002, 39(5), 257-264

2-Chloro-1-(4-isobutylphenyl)propan-1-one Raw materials

2-Chloro-1-(4-isobutylphenyl)propan-1-one Preparation Products

2-Chloro-1-(4-isobutylphenyl)propan-1-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:80336-66-9)2-Chloro-1-(4-isobutylphenyl)propan-1-one
Order Number:A839892
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:47
Price ($):793.0
Email:sales@amadischem.com

2-Chloro-1-(4-isobutylphenyl)propan-1-one Related Literature

Related Categories

80336-66-9 (2-Chloro-1-(4-isobutylphenyl)propan-1-one) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:80336-66-9)2-Chloro-1-(4-isobutylphenyl)propan-1-one
A839892
Purity:99%
Quantity:1g
Price ($):793.0
Email